4-[3-(Propan-2-YL)-1H-pyrazol-1-YL]thiophene-2-carbaldehyde

• Molecular Formula: C11H12N2OS
• Molecular Weight: 220.29 g/mol
• IUPAC Name: 4-(3-propan-2-ylpyrazol-1-yl)thiophene-2-carbaldehyde
• InChI: InChI=1S/C11H12N2OS/c1-8(2)11-3-4-13(12-11)9-5-10(6-14)15-7-9/h3-8H,1-2H3
• InChI Key: SVHDDHSLYFHZSQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NN(C=C1)C2=CSC(=C2)C=O

Description

4-[3-(Propan-2-YL)-1H-pyrazol-1-YL]thiophene-2-carbaldehyde (CAS 1564457-46-0) is a heterocyclic organic compound with the molecular formula C₁₁H₁₂N₂OS and a molecular weight of 220.29 g/mol . The molecule consists of a thiophene ring substituted at the 2-position with a carbaldehyde group and at the 4-position with a pyrazole moiety bearing a propan-2-yl (isopropyl) substituent. This structure combines electron-rich (thiophene) and electron-deficient (aldehyde) regions, making it a versatile intermediate in medicinal chemistry and materials science.

Preparation Methods

Pyrazole Ring Construction

The pyrazole ring is commonly synthesized via condensation of hydrazines with 1,3-dicarbonyl compounds or α,β-unsaturated carbonyl precursors. Key methods include:

• 1,3-Dipolar Cycloaddition : Reaction of diazoalkanes with α,β-unsaturated ketones or aldehydes to form pyrazolines, which can be oxidized to pyrazoles. This method offers regioselectivity and has been used to prepare pyrazole derivatives with various aryl substitutions.

• Cyclodehydration of Hydrazones : Hydrazones formed from hydrazine and α,β-unsaturated carbonyls can be cyclized under acidic conditions (e.g., concentrated sulfuric acid) to yield pyrazoles.

• N-Acylation and Substitution : Post-pyrazole formation, N-substitution (e.g., with isopropyl groups) can be achieved via alkylation reactions or by using substituted hydrazines.

Thiophene-2-carbaldehyde Functionalization

Thiophene-2-carbaldehyde is a versatile building block. The 4-position on thiophene (para to the aldehyde) can be functionalized by:

• Nucleophilic substitution or coupling reactions : Attachment of pyrazole nitrogen at the 4-position through nucleophilic aromatic substitution or cross-coupling methods.

• Direct condensation reactions : Formation of C-N bonds via condensation of amino-pyrazoles with thiophene aldehydes.

Specific Preparation Methods for 4-[3-(Propan-2-yl)-1H-pyrazol-1-yl]thiophene-2-carbaldehyde

Stepwise Synthesis Approach

Step	Reaction Type	Reagents and Conditions	Yield (%)	Notes
1	Synthesis of 3-(propan-2-yl)-1H-pyrazole	Condensation of isopropyl hydrazine with α,β-unsaturated ketone or equivalent	Moderate to high (50-80%)	Control of regioselectivity crucial
2	Formation of pyrazole N-1 anion or nucleophile	Deprotonation with base (e.g., NaH)	Quantitative	Prepares for coupling
3	Coupling with 4-bromo- or 4-chlorothiophene-2-carbaldehyde	Nucleophilic aromatic substitution or Pd-catalyzed cross-coupling	40-70%	Preserves aldehyde group
4	Purification and characterization	Chromatography, recrystallization	-	Confirm structure by NMR, MS, IR

Literature-Reported Methods

• Method A: Cyclization and Coupling via 1,3-Dipolar Cycloaddition

  The pyrazole ring is synthesized by 1,3-dipolar cycloaddition of diazomethane derivatives with α,β-unsaturated thiophene aldehydes or related intermediates, followed by substitution with isopropyl groups on the pyrazole ring. This method benefits from regioselectivity and mild conditions but may require careful control of reaction time and temperature.

• Method B: Hydrazone Cyclodehydration

  Starting from 4-(propan-2-ylhydrazono)thiophene-2-carbaldehyde intermediates, cyclodehydration under acidic conditions (e.g., concentrated sulfuric acid or glacial acetic acid with catalytic HCl) leads to pyrazole ring closure. This method is classical and provides moderate yields, but harsh acidic conditions may affect sensitive substituents.

• Method C: Cross-Coupling of Preformed Pyrazole with Halogenated Thiophene Aldehyde

  Pre-synthesized 3-(propan-2-yl)-1H-pyrazole is coupled at the N-1 position with 4-bromo- or 4-chlorothiophene-2-carbaldehyde using palladium-catalyzed Buchwald-Hartwig amination or related cross-coupling methods. This approach allows for modular synthesis and good functional group tolerance, preserving the aldehyde.

Comparative Analysis of Preparation Methods

Feature	1,3-Dipolar Cycloaddition	Cyclodehydration of Hydrazones	Pd-Catalyzed Cross-Coupling
Reaction Conditions	Mild to moderate temperature, inert solvents	Acidic, often harsh conditions	Mild to moderate temperature, inert atmosphere
Regioselectivity	High, controlled by dipolarophile	Moderate, depends on hydrazone formation	High, controlled by catalyst and ligands
Yield Range	50-80%	40-65%	45-70%
Functional Group Tolerance	Good	Limited (acid-sensitive groups)	Excellent
Scalability	Moderate	Moderate	High
Purification	Chromatography	Chromatography, recrystallization	Chromatography

Summary Table of Key Literature Procedures

Reference	Method	Key Reagents	Conditions	Yield (%)	Remarks
Lévai & Jekő, 2017	1,3-Dipolar cycloaddition + cyclodehydration	Diazomethane, α,β-unsaturated ketones	0 °C, 48 h; acid cyclodehydration	40-80	Regioselective pyrazole synthesis
Karale et al., 2018	Pd-catalyzed N-arylation	4-bromo-thiophene-2-carbaldehyde, pyrazole	Reflux, DMSO or DMF	45-70	Preserves aldehyde, modular
Recent review, 2024	Thiazolyl-pyrazoline hybrids (related)	Phenacyl bromide, hydrazines	40-80 °C, 2-5 h	Moderate	Demonstrates bioactive pyrazole syntheses

Chemical Reactions Analysis

4-[3-(Propan-2-YL)-1H-pyrazol-1-YL]thiophene-2-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents like potassium permanganate.

Reduction: The aldehyde group can be reduced to an alcohol using reducing agents such as sodium borohydride.

Substitution: The thiophene ring can undergo electrophilic substitution reactions, where the hydrogen atoms are replaced by other substituents like halogens or alkyl groups. Common reagents and conditions used in these reactions include acidic or basic catalysts, organic solvents, and controlled temperatures.

Scientific Research Applications

4-[3-(Propan-2-YL)-1H-pyrazol-1-YL]thiophene-2-carbaldehyde has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex heterocyclic compounds.

Medicine: It is investigated for its potential use as an anti-inflammatory, antimicrobial, and anticancer agent.

Industry: It is used in the development of organic semiconductors and other advanced materials

Mechanism of Action

The mechanism of action of 4-[3-(Propan-2-YL)-1H-pyrazol-1-YL]thiophene-2-carbaldehyde involves its interaction with specific molecular targets and pathways. For instance, its anti-inflammatory activity may be attributed to the inhibition of enzymes involved in the inflammatory response. The compound’s antimicrobial activity could be due to its ability to disrupt bacterial cell membranes or inhibit essential bacterial enzymes .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound is compared below with three analogs (Table 1), focusing on structural variations, physicochemical properties, and reactivity.

Table 1: Structural and Physicochemical Comparison

Compound Name (CAS)	Molecular Formula	Substituents	Molecular Weight (g/mol)	Key Features
4-[3-(Propan-2-YL)-1H-pyrazol-1-YL]thiophene-2-carbaldehyde (1564457-46-0)	C₁₁H₁₂N₂OS	Thiophene-2-carbaldehyde, pyrazole-3-isopropyl	220.29	High steric bulk from isopropyl; balanced electronic profile.
1-(Prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazole-4-carbaldehyde (2091654-04-3)	C₁₀H₈N₂OS	Thiophene-2-yl, pyrazole-4-carbaldehyde, propargyl	192.24	Linear alkyne group enhances π-conjugation; lower steric hindrance.
4-(1-Methyl-1H-pyrazol-3-yl)thiophene-2-carbaldehyde (2138430-23-4)	C₉H₈N₂OS	Thiophene-2-carbaldehyde, pyrazole-3-methyl	192.24	Compact methyl group improves solubility; reduced steric effects.
3-(4-Nitrophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde (Synthetic analog from literature)	C₁₆H₁₁N₃O₃	Pyrazole-4-carbaldehyde, 4-nitrophenyl, phenyl	293.28	Strong electron-withdrawing nitro group; high polarity.

Key Differences and Implications

Substituent Effects on Reactivity: The isopropyl group in the target compound increases steric hindrance compared to the methyl (CAS 2138430-23-4) and propargyl (CAS 2091654-04-3) analogs. This may slow nucleophilic attacks at the pyrazole ring but stabilize the aldehyde group against oxidation .

This contrasts with the electron-donating isopropyl group in the target compound, which may reduce electrophilicity .

Solubility and Bioavailability :

• Lower molecular weight analogs (e.g., CAS 2138430-23-4 and 2091654-04-3) may exhibit better aqueous solubility due to reduced hydrophobicity. The nitrophenyl derivative (CAS analog) likely has poor solubility but higher membrane permeability due to increased lipophilicity .

For instance, the isopropyl group may donate electron density via hyperconjugation, stabilizing the aldehyde’s electrophilic carbon . Tools like Multiwfn enable topology analysis of electron localization, critical for comparing charge distribution in analogs like the propargyl-substituted compound (CAS 2091654-04-3) versus the target .

Biological Activity

4-[3-(Propan-2-YL)-1H-pyrazol-1-YL]thiophene-2-carbaldehyde (CAS No. 1564457-46-0) is a thiophene derivative that has garnered attention in medicinal chemistry due to its potential biological activities. This compound is characterized by a pyrazole moiety, which is known for its diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. This article reviews the biological activity of this compound based on recent studies and research findings.

Chemical Structure and Properties

The molecular formula of 4-[3-(Propan-2-YL)-1H-pyrazol-1-YL]thiophene-2-carbaldehyde is $C_{11}H_{12}N_2OS$ with a molecular weight of 220.29 g/mol. Its structure includes a thiophene ring, a pyrazole group, and an aldehyde functional group, which are critical for its biological activity.

Antimicrobial Activity

Recent studies have highlighted the antimicrobial potential of thiophene derivatives, including those containing pyrazole. For instance, compounds similar to 4-[3-(Propan-2-YL)-1H-pyrazol-1-YL]thiophene-2-carbaldehyde exhibited significant antibacterial activity against various pathogens. The minimum inhibitory concentration (MIC) values for related compounds ranged from 0.22 to 0.25 µg/mL against Staphylococcus aureus and Staphylococcus epidermidis .

Compound	MIC (µg/mL)	Target Pathogen
4-[3-(Propan-2-YL)-1H-pyrazol-1-YL]thiophene-2-carbaldehyde	TBD	TBD
Related Thiophene Derivative	0.22 - 0.25	Staphylococcus aureus
Related Thiophene Derivative	TBD	Staphylococcus epidermidis

Anti-inflammatory Activity

Thiophene derivatives have shown promise as anti-inflammatory agents. A study focusing on related pyrazole compounds demonstrated their ability to inhibit pro-inflammatory cytokines in vitro, suggesting a potential application in treating inflammatory diseases .

Anticancer Activity

The anticancer properties of thiophene derivatives are also noteworthy. Research indicates that certain derivatives can induce apoptosis in cancer cells through various mechanisms, including the inhibition of DNA synthesis and mitochondrial respiration . The structural characteristics of these compounds play a crucial role in their biological efficacy.

Structure-Activity Relationship (SAR)

Understanding the structure-activity relationship is vital for optimizing the biological activity of thiophene derivatives. Key factors influencing activity include:

• Substituents on the thiophene ring : Electron-donating or withdrawing groups can significantly affect the compound's reactivity and interaction with biological targets.
• Positioning of the pyrazole moiety : Variations in the location of the pyrazole group relative to other functional groups can alter biological outcomes.

Case Studies

Several studies have investigated the biological activities of thiophene derivatives:

• Antimicrobial Evaluation : A series of thiophene-based compounds were synthesized and tested for antimicrobial properties, revealing that modifications to the thiophene ring enhanced activity against Gram-positive bacteria .
• In Vitro Studies : In vitro assays demonstrated that specific derivatives could inhibit biofilm formation and exhibit cytotoxic effects against cancer cell lines, highlighting their therapeutic potential .

Q & A

Q. How to reconcile discrepancies between computational predictions and experimental vibrational spectra?

• Solution : Adjust DFT functionals (e.g., switch from B3LYP to M06-2X) to better model weak interactions. Include D3 dispersion corrections and compare with Raman spectroscopy data .